Cas no 2137958-21-3 (N2-ethyl-N2-propyl-1H-purine-2,6-diamine)
N2-ethyl-N2-propyl-1H-purine-2,6-diamine Chemical and Physical Properties
Names and Identifiers
-
- 2137958-21-3
- N2-ethyl-N2-propyl-1H-purine-2,6-diamine
- EN300-701699
-
- Inchi: 1S/C10H16N6/c1-3-5-16(4-2)10-14-8(11)7-9(15-10)13-6-12-7/h6H,3-5H2,1-2H3,(H3,11,12,13,14,15)
- InChI Key: XTIHXWDBCUKMJR-UHFFFAOYSA-N
- SMILES: N(C1N=C(C2=C(N=CN2)N=1)N)(CC)CCC
Computed Properties
- Exact Mass: 220.14364454g/mol
- Monoisotopic Mass: 220.14364454g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 83.7Ų
N2-ethyl-N2-propyl-1H-purine-2,6-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-701699-1.0g |
N2-ethyl-N2-propyl-1H-purine-2,6-diamine |
2137958-21-3 | 1g |
$0.0 | 2023-06-07 |
N2-ethyl-N2-propyl-1H-purine-2,6-diamine Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on N2-ethyl-N2-propyl-1H-purine-2,6-diamine
N2-Ethyl-N2-Propyl-1H-Purine-2,6-Diamine: A Comprehensive Overview
N2-Ethyl-N2-propyl-1H-purine-2,6-diamine, with the CAS number 2137958-21-3, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the purine class of heterocyclic compounds, which are well-known for their diverse biological activities. The structure of N2-Ethyl-N2-propyl-1H-purine-2,6-diamine consists of a purine ring system with two ethyl and propyl substituents at the N2 position, making it a unique derivative with potential applications in drug design and development.
Purines are fundamental building blocks in nucleic acids and are involved in various biological processes. The substitution pattern in N2-Ethyl-N2-propyl-1H-purine-2,6-diamine suggests that it may exhibit distinct pharmacological properties compared to its parent compound. Recent studies have highlighted the importance of substituent effects on the bioavailability and efficacy of purine derivatives. For instance, the ethyl and propyl groups at the N2 position could influence the compound's solubility, stability, and interaction with biological targets.
The synthesis of N-Ethyl-N-propyl purine derivatives has been explored through various methodologies, including nucleophilic substitution and condensation reactions. These methods allow for precise control over the substitution pattern, enabling the creation of structurally diverse compounds. The CAS number 2137958-21-3 specifically refers to this ethyl-propyl substituted purine derivative, which has been characterized through advanced spectroscopic techniques such as NMR and mass spectrometry.
In terms of biological activity, N-Ethyl-N-propyl purines have shown promise in modulating enzyme activity and receptor binding. For example, recent research has demonstrated that certain purine derivatives can act as agonists or antagonists at adenosine receptors, which are implicated in various physiological processes including pain modulation and inflammation. The specific substitution pattern in N-Ethyl-N-propyl-1H-purine-2,6-diamine may enhance its ability to interact with these receptors, making it a valuable tool for drug discovery.
Furthermore, the study of N-Ethyl-N-propyl purines has been complemented by computational modeling approaches. Molecular docking studies have provided insights into the binding modes of these compounds with target proteins, aiding in the rational design of more potent and selective drugs. The CAS number 2137958-21-3 serves as a reference point for researchers seeking to explore the properties of this specific compound.
The application of N-Ethyl-N-propyl purines extends beyond pharmacology into materials science. Their unique electronic properties make them candidates for use in organic electronics and optoelectronic devices. Recent advancements in this area have highlighted the potential of purine derivatives as components in light-emitting diodes (LEDs) and solar cells. The CAS number 2137958-21-3 represents a compound that could contribute to these emerging technologies.
In conclusion, N-Ethyl-N-propyl-1H-purine-2,6-diamine, identified by CAS number 2137958-21-3, is a versatile compound with applications spanning multiple disciplines. Its structural features make it a valuable subject for both fundamental research and applied development. As ongoing studies continue to uncover its potential, this compound stands at the forefront of innovation in chemistry and pharmacology.
2137958-21-3 (N2-ethyl-N2-propyl-1H-purine-2,6-diamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)